Tert-butyl (3aS,6aR)-2-[(6-chloropyridazin-3-yl)methyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate

• IUPAC Name: tert-butyl (3aS,6aR)-2-[(6-chloropyridazin-3-yl)methyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• InChI: InChI=1S/C16H23ClN4O2/c1-16(2,3)23-15(22)21-8-11-6-20(7-12(11)9-21)10-13-4-5-14(17)19-18-13/h4-5,11-12H,6-10H2,1-3H3/t11-,12+
• InChI Key: LOAXTFCFCJOUFB-TXEJJXNPSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CN(CC2C1)CC3=NN=C(C=C3)Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2CN(C[C@H]2C1)CC3=NN=C(C=C3)Cl
• Molecular Formula: C16H23ClN4O2
• Molecular Weight: 338.83 g/mol

Description

This compound is a pyrrolopyrrole derivative, which is a class of compounds containing a pyrrolopyrrole moiety, which consists of a pyrrole fused to another pyrrole. The pyrrole ring is a five-membered aromatic heterocycle, like benzene, but with one of the carbon atoms replaced by a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of two fused pyrrole rings (forming the pyrrolopyrrole moiety), a tert-butyl ester group, and a 6-chloropyridazin-3-yl)methyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrrolopyrrole moiety, the ester group, and the pyridazine ring. The pyrrole rings might undergo electrophilic substitution reactions, while the ester could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar ester group might make it somewhat soluble in polar solvents, while the aromatic rings might increase its solubility in non-polar solvents.

Future Directions

The study of pyrrolopyrrole derivatives is an active area of research in medicinal chemistry, due to the biological activity of many such compounds. Therefore, this compound could potentially be of interest in the development of new drugs.